Cas no 2034270-00-1 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide)

• Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide
• CAS No: 2034270-00-1
• MF: C₁₅H₁₆N₂O₄
• MW: 288.2985
• CID: 5348614
• Update Time: 2025-05-20

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)cyclopropanecarboxamide

• Inchi： 1S/C15H16N2O4/c18-13-9-21-15(20)17(13)8-12(10-4-2-1-3-5-10)16-14(19)11-6-7-11/h1-5,11-12H,6-9H2,(H,16,19)
• InChI Key： YVDKMYNINDLINO-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C1([H])[H])N([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])N1C(=O)OC([H])([H])C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 441
• XLogP3: 1
• Topological Polar Surface Area: 75.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide

Introduction to N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide (CAS No. 2034270-00-1)

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by the CAS number 2034270-00-1, has garnered attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development. The presence of a cyclopropane ring and an oxazolidinone moiety in its structure suggests a high degree of molecular rigidity, which can be leveraged to enhance binding affinity and selectivity in biological targets.

The< strong>N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl] moiety is particularly noteworthy, as it combines a phenyl group with an ethyl chain that is further substituted with an oxazolidinone ring. This structural feature has been explored in various research studies for its potential to interact with biological receptors in novel ways. The oxazolidinone ring, known for its stability and ability to form hydrogen bonds, plays a crucial role in modulating the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. These studies indicate that the< strong>cyclopropanecarboxamide group can effectively engage with hydrophobic pockets of target proteins, while the oxazolidinone moiety provides additional interactions through hydrogen bonding. This dual-mode interaction has been observed to enhance the compound's binding affinity and selectivity, making it a promising candidate for further development.

In the realm of drug discovery, the< strong>N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide structure offers several advantages over traditional pharmacophores. The cyclopropane ring introduces a rigid scaffold that can stabilize the conformation of the molecule, while the phenyl group provides a hydrophobic surface for interaction with biological targets. Additionally, the oxazolidinone ring enhances solubility and bioavailability, which are critical factors in drug development.

Current research is focused on exploring the pharmacological potential of this compound in various therapeutic areas. Studies have shown that it exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The< strong>cyclopropanecarboxamide moiety has been found to interact specifically with active sites of these enzymes, leading to reduced activity and potentially alleviating symptoms associated with inflammatory conditions.

The oxazolidinone component of the molecule has also been investigated for its antimicrobial properties. Preliminary studies suggest that it can disrupt bacterial cell wall synthesis by interfering with essential enzymatic pathways. This mechanism of action makes it a promising candidate for developing novel antibiotics against resistant bacterial strains.

Another area of interest is the compound's potential as an anticancer agent. Research indicates that it can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The< strong>N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl] moiety has been observed to disrupt microtubule formation, which is crucial for cancer cell division.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining structural integrity. The cyclopropane ring formation is particularly challenging due to its strain-sensitive nature, but recent advances in catalytic methods have made this process more efficient and scalable.

In conclusion, N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]cyclopropanecarboxamide (CAS No. 2034270-00-1) represents a significant advancement in pharmaceutical research due to its unique molecular structure and promising biological activities. The combination of a cyclopropane ring and an oxazolidinone moiety provides a robust framework for developing novel therapeutic agents targeting various diseases. Continued research into this compound holds great promise for future medical applications.